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For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium hydroxynaphthoate, a compound identified as the magnesium salt of 3-hydroxy-
2-naphthoic acid, presents a curious case within the landscape of chemical and pharmaceutical
research. Despite its documented existence, publicly accessible, in-depth technical information
regarding its discovery, history, synthesis, and biological activity remains remarkably scarce.
This guide serves to consolidate the limited available information on magnesium
hydroxynaphthoate, primarily known by its trade name, Regacholyl, and to highlight the
significant gaps in the current scientific literature.

Historical Context and Discovery

The history of magnesium hydroxynaphthoate is not well-documented in readily available
scientific literature. Its primary identifier, the brand name Regacholyl, points towards a past or
niche application. One source indicates that an aqueous solution of Regacholyl has been used
as a solubilizing agent for riboflavin (Vitamin B2).[1] This suggests a potential application in
pharmaceutical formulations or nutritional supplements, though extensive evidence to support
widespread or current use is lacking. The discovery of its parent compound, 3-hydroxy-2-
naphthoic acid, is more clearly established, with its synthesis first reported in the late 19th
century. However, the specific history of the development of its magnesium salt is not detailed
in the reviewed literature.
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Chemical and Physical Properties

Based on its constituent parts, magnesium hydroxynaphthoate is an organic magnesium
salt. The anion, 3-hydroxy-2-naphthoate, is derived from 3-hydroxy-2-naphthoic acid, a solid
with a melting point of 222-223°C. The magnesium salt itself is noted in chemical databases,
but detailed experimental data on its specific physical and chemical properties, such as
solubility, stability, and spectroscopic data, are not readily available in the public domain.

Table 1: Chemical Identification of Magnesium Hydroxynaphthoate

Property Value
Chemical Name Magnesium 3-hydroxy-2-naphthoate
Synonyms Magnesium hydroxynaphthoate, Regacholyl
Molecular Formula C22H14MgO6
Parent Acid 3-Hydroxy-2-naphthoic acid
Parent Acid CAS 92-70-6

Synthesis

Detailed experimental protocols for the synthesis of magnesium hydroxynaphthoate are not
published in accessible scientific journals or patents. However, a general synthesis can be
inferred from standard organic and inorganic chemical principles. The process would likely
involve the reaction of 3-hydroxy-2-naphthoic acid with a suitable magnesium base, such as

magnesium hydroxide or magnesium oxide, in an appropriate solvent.

A logical workflow for such a synthesis is proposed below. It is important to note that this is a
theoretical pathway and has not been verified with experimental data.
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Caption: A theoretical workflow for the synthesis of magnesium hydroxynaphthoate.

Applications and Mechanism of Action

The primary documented application for magnesium hydroxynaphthoate, under the name
Regacholyl, is as a solubilizing agent for riboflavin.[1] The mechanism by which it enhances the
solubility of riboflavin is not specified but may involve the formation of a more soluble complex
or alteration of the solvent properties.

Beyond this specific use, there is no substantive information on other therapeutic applications
or the mechanism of action of magnesium hydroxynaphthoate as a standalone active
pharmaceutical ingredient. No clinical trial data, pharmacological studies, or detailed
toxicological reports for magnesium hydroxynaphthoate were identified during the literature
review.

Due to the absence of data on its biological effects, no signaling pathways can be described.

Conclusion

Magnesium hydroxynaphthoate remains a compound with a minimal public footprint in the
scientific and pharmaceutical literature. While its identity as the magnesium salt of 3-hydroxy-2-
naphthoic acid and its use as a solubilizing agent under the trade name Regacholyl are noted,
there is a profound lack of in-depth technical information. Key areas where data is absent
include its detailed discovery and history, specific experimental protocols for its synthesis and
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analysis, quantitative data on its properties, and any evidence of pharmacological or biological
activity beyond its role as a pharmaceutical excipient. For researchers and drug development
professionals, magnesium hydroxynaphthoate represents a largely unexplored chemical
entity. Further investigation would be required to ascertain if it possesses any therapeutic
potential or other valuable properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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